3-(3-Bromo-2-fluorophenyl)butan-2-ol

Core Science & Biosynthesis

A Predictive Safety and Toxicological Profile of 3-(3-Bromo-2-fluorophenyl)butan-2-ol: An In-Depth Technical Guide for Researchers

Senior Application Scientist Note: This document provides a comprehensive, albeit predictive, analysis of the safety and toxicity of 3-(3-Bromo-2-fluorophenyl)butan-2-ol. In the absence of specific experimental data for this compound, this guide has been constructed by synthesizing information from structurally analogous chemicals. The predictions herein are intended to guide researchers and drug development professionals in safe handling and to establish a framework for future toxicological evaluation. All recommendations and predictions should be validated by empirical testing before any large-scale use or in vivo studies.

Section 1: Chemical Identity and Predicted Physicochemical Properties

3-(3-Bromo-2-fluorophenyl)butan-2-ol is a halogenated aromatic alcohol. Its structure combines a substituted phenyl ring with a secondary butanol side chain. This combination suggests it is likely a viscous liquid or low-melting-point solid at room temperature, with limited water solubility and good solubility in organic solvents.

Property	Predicted Value / Information	Basis for Prediction
IUPAC Name	3-(3-Bromo-2-fluorophenyl)butan-2-ol	Standard chemical nomenclature
Molecular Formula	C₁₀H₁₂BrFO	Based on chemical structure
Molecular Weight	~247.10 g/mol	Calculated from the molecular formula[1]
Appearance	Colorless to pale yellow liquid or solid	General property of similar small organic molecules
Solubility	Poor in water; Soluble in alcohols, ethers, and chlorinated solvents	Inferred from the hydrophobic halogenated aromatic ring and the organic alcohol chain
Boiling Point	> 200 °C (Predicted)	Halogenation and the phenyl group increase the boiling point compared to butanol
Vapor Pressure	Low (Predicted)	Expected for a molecule of this size and polarity

Section 2: Predicted Hazard Identification and GHS Classification

A provisional hazard classification under the Globally Harmonized System (GHS) is proposed based on the toxicological profiles of its core structural components: halogenated benzenes and butanol isomers.[2][3][4][5] The final classification must be determined by experimental data.

Hazard Class	Predicted Category	Hazard Statement	Rationale
Acute Toxicity (Oral)	Category 4 or Unclassified	H302: Harmful if swallowed	The butanol moiety has low acute toxicity[6], but halogenated aromatics can exhibit higher toxicity. Testing is required.
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Alcohols, including butanol derivatives, can be defatting and cause skin irritation upon prolonged contact.[6][7][8]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation	Most organic solvents and alcohols are irritants to the eyes.[6][7][8]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H336: May cause drowsiness or dizziness	The butanol component suggests potential for central nervous system (CNS) depression at high concentrations, similar to other alcohols.[6][9]
Specific Target Organ Toxicity (Repeated Exposure)	Category 2 (Suspected)	H373: May cause damage to organs (liver, thyroid) through prolonged or repeated exposure	Halogenated aromatic compounds are known to have potential effects on the liver and thyroid gland with chronic exposure.[10][11]
Hazardous to the Aquatic Environment (Chronic)	Category 2 or 3	H411/H412: Toxic/Harmful to aquatic life with long lasting effects	Brominated aromatic compounds can be persistent and bioaccumulative, posing a risk to aquatic ecosystems.[11][12]

Predicted GHS Pictograms:

Section 3: Predictive Toxicology Profile

Toxicokinetics: A Predictive Overview

• Absorption: The compound is expected to be readily absorbed via the oral and inhalation routes. Dermal absorption is likely to be slower but still significant, especially with prolonged contact, due to its partial lipophilicity.[8]

• Distribution: Following absorption, it is anticipated to distribute to various tissues, with a potential for accumulation in adipose tissue due to the lipophilic nature of the brominated phenyl group.[13]

• Metabolism: The primary site of metabolism is expected to be the liver. The butanol side chain will likely undergo oxidation via alcohol and aldehyde dehydrogenases to form the corresponding carboxylic acid, which can then be further metabolized.[6] The aromatic ring may undergo hydroxylation mediated by cytochrome P450 enzymes. The presence of halogens can sometimes lead to the formation of reactive metabolites.[14]

• Excretion: Metabolites are expected to be primarily excreted in the urine, possibly after conjugation with glucuronic acid or sulfate to increase water solubility.[7]

Acute Toxicity (Predicted)

The acute toxicity of 3-(3-bromo-2-fluorophenyl)butan-2-ol is anticipated to be moderate. While butanol itself has a relatively low acute toxicity (oral LD50 in rats > 790 mg/kg)[6], halogenated aromatic compounds can have significantly higher toxicity. Therefore, it should be handled as a compound that is potentially harmful if swallowed, inhaled, or absorbed through the skin.

Irritation and Sensitization (Predicted)

• Skin Irritation: As a butanol derivative, repeated or prolonged skin contact is likely to cause irritation, redness, and dryness due to the defatting action on the skin.[6]

• Eye Irritation: Direct contact with the eyes is expected to cause serious irritation, potentially leading to pain, redness, and blurred vision.[8]

• Respiratory Irritation: Inhalation of vapors or aerosols at high concentrations may irritate the respiratory tract.

• Sensitization: There is insufficient data from analogous compounds to predict its potential as a skin sensitizer.

Specific Target Organ Toxicity (STOT) (Predicted)

• Single Exposure: The primary effect of a single high-dose exposure is likely to be CNS depression, manifesting as dizziness, drowsiness, headache, and incoordination, which is characteristic of alcohols.[9]

• Repeated Exposure: Chronic exposure presents a more complex picture. Halogenated aromatic hydrocarbons as a class are associated with toxicity to the liver and thyroid.[10][11] Animal studies on brominated flame retardants have shown that the liver is a key target organ.[15] Therefore, repeated exposure to 3-(3-bromo-2-fluorophenyl)butan-2-ol may pose a risk to these organs.

Carcinogenicity, Mutagenicity, and Reproductive Toxicity (CMR) (Predicted)

There is no direct evidence to classify this compound as a carcinogen, mutagen, or reproductive toxin. However, some brominated compounds are suspected carcinogens, and others have been linked to endocrine disruption and reproductive effects.[11][16] Given the presence of the halogenated aromatic system, these long-term toxicities cannot be ruled out without experimental data.

Section 4: Recommended Safety Precautions and Handling

Given the predicted hazard profile, the following precautions are recommended:

• Engineering Controls: Work in a well-ventilated laboratory, preferably within a chemical fume hood, to minimize inhalation exposure.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear nitrile or neoprene gloves. A lab coat should be worn at all times.

  • Respiratory Protection: If working outside a fume hood or if aerosols may be generated, a respirator with an organic vapor cartridge is recommended.

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapor or mist. Keep away from heat, sparks, and open flames.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• First Aid Measures:

  • Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical attention.

  • Skin Contact: Immediately wash with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

  • Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Section 5: Experimental Protocol for Acute Oral Toxicity Assessment (OECD Guideline 423)

To move beyond prediction and establish a definitive acute toxicity profile, a study following the OECD Test Guideline 423 (Acute Toxic Class Method) is essential.[17][18][19][20][21] This method allows for the classification of a substance with a minimal number of animals.

Principle of the Method

This is a stepwise procedure using a small number of animals per step. The outcome of each step (mortality or survival) determines the next step, allowing for classification into one of the GHS categories for acute toxicity.

Step-by-Step Methodology

• Animal Selection: Use healthy, young adult female rats (nulliparous and non-pregnant). Acclimatize the animals for at least 5 days before the study.

• Housing and Feeding: House animals in appropriate cages with a 12-hour light/dark cycle. Provide standard laboratory diet and water ad libitum, except for a brief fasting period before dosing.

• Dose Preparation: Prepare the test substance in a suitable vehicle (e.g., corn oil or water). The concentration should be prepared such that the required dose is administered in a volume that does not exceed 10 mL/kg body weight.

• Dosing Procedure:

  • Fast the animals overnight prior to dosing.

  • Weigh each animal and calculate the dose volume.

  • Administer the substance by oral gavage.

  • Withhold food for another 3-4 hours after dosing.

• Stepwise Dosing:

  • Step 1: Dose 3 animals at a starting dose level (e.g., 300 mg/kg or 2000 mg/kg, depending on any prior information).

  • Step 2 (Decision Point):

    • If 2 or 3 animals die, repeat the test at a lower dose level (e.g., 50 mg/kg if the starting dose was 300 mg/kg).

    • If 0 or 1 animal dies, repeat the test at a higher dose level (e.g., 2000 mg/kg if the starting dose was 300 mg/kg).

    • The procedure continues based on the outcomes until a stopping criterion is met (e.g., no mortality at 2000 mg/kg, or clear mortality patterns allowing for classification).

• Observations:

  • Observe animals closely for the first 30 minutes, periodically during the first 24 hours, and daily thereafter for a total of 14 days.

  • Record all signs of toxicity, including changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and behavior.

  • Record individual animal weights shortly before dosing and at least weekly thereafter.

• Pathology: At the end of the 14-day observation period, euthanize all surviving animals and perform a gross necropsy.

Data Analysis and Classification

The substance is classified according to the GHS based on the dose levels at which mortality is observed. For example, if significant mortality is seen at 300 mg/kg but not at 50 mg/kg, it would likely be classified as GHS Category 3.

Experimental Workflow Diagram

Caption: Figure 1: OECD 423 Acute Toxic Class Method Workflow.

Section 6: Conclusion

3-(3-Bromo-2-fluorophenyl)butan-2-ol is a novel chemical entity for which no specific safety or toxicological data currently exists. Based on a thorough analysis of its structural components, it should be handled with caution as a potential skin and eye irritant, with possible acute toxicity if ingested and potential for target organ effects (CNS, liver, thyroid) upon repeated or high-level exposure. The recommendations and predictions in this guide provide a foundation for its safe use in a research setting. However, it is imperative that this predictive profile is superseded by empirical data generated through standardized toxicological testing before the compound is considered for any advanced application.

Section 7: References

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• RTI International. (2022). Brominated Flame Retardants – A Question of Safety. Retrieved from [Link]

• Wang, S., et al. (2024). The marine organism toxicity and regulatory policy of brominated flame retardants: a review. Environmental Sciences Europe.

• PubChem. (n.d.). GHS Classification Summary. National Center for Biotechnology Information. Retrieved from [Link]

• MDPI. (n.d.). Special Issue: Polyhalogenated Aromatic Hydrocarbons. Toxics. Retrieved from [Link]

• Liu, Y. C., et al. (2021). Poisoning of Butanol-Containing Products: Clinical Characteristics and Outcomes. Asia Pacific Journal of Medical Toxicology.

• PubChem. (n.d.). (2R,3R)-3-Bromo-2-butanol. National Center for Biotechnology Information. Retrieved from [Link]

• International Labour Organization. (n.d.). The Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Retrieved from [Link]

• Singh, S., et al. (2023). OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. Journal of Drug Delivery and Therapeutics.

• McGregor, D. B. (2009). Tertiary-Butanol: A toxicological review. Critical Reviews in Toxicology.

• ChemSafetyPro. (2016). GHS Classification List. Retrieved from [Link]

• Slideshare. (n.d.). OECD Guideline For Acute oral toxicity (TG 423). Retrieved from [Link]

• Quora. (2023). What is the additional structure of 3-Bromo but 2-ol?. Retrieved from [Link]

• Danish Environmental Protection Agency. (1999). Brominated flame retardants; Toxicity and ecotoxicity. Miljøstyrelsen.

• MSD Veterinary Manual. (n.d.). Halogenated Aromatic Poisoning (PCB and Others). Retrieved from [Link]

• Wikipedia. (n.d.). 1-Butanol. Retrieved from [Link]

• Regulations.gov. (n.d.). Acute Oral Toxicity Acute Toxic Class Method with Report. Retrieved from [Link]

• NextSDS. (n.d.). (2R,3S)-3-(3-broMophenyl)-4-(4-chlorophenyl)butan-2-ol. Retrieved from [Link]

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• Darnerud, P. O., et al. (2001). Toxic effects of brominated flame retardants in man and in wildlife. Environment International.

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Mechanism of formation for 3-(3-Bromo-2-fluorophenyl)butan-2-ol

An In-Depth Technical Guide to the Formation of 3-(3-Bromo-2-fluorophenyl)butan-2-ol: Mechanisms, Protocols, and Strategic Synthesis

Abstract

This technical guide provides a comprehensive examination of the synthetic pathways and mechanistic underpinnings for the formation of 3-(3-Bromo-2-fluorophenyl)butan-2-ol, a substituted secondary alcohol with potential applications as a building block in medicinal chemistry and materials science. We explore two primary, robust synthetic strategies: the nucleophilic addition of a methyl Grignard reagent to a ketone precursor and a Directed ortho-Metalation (DoM) approach utilizing the fluorine substituent to control regioselectivity, followed by electrophilic trapping with an epoxide. This document is structured to provide researchers, scientists, and drug development professionals with not only detailed, actionable experimental protocols but also the causal logic behind key procedural choices, ensuring both reproducibility and a deeper understanding of the reaction dynamics. All mechanistic claims and protocols are grounded in authoritative literature, providing a self-validating framework for the synthesis of this and structurally related molecules.

Introduction and Strategic Overview

The synthesis of polysubstituted aromatic compounds is a cornerstone of modern organic chemistry, particularly in the development of novel pharmaceuticals and functional materials. The target molecule, 3-(3-Bromo-2-fluorophenyl)butan-2-ol, presents a unique synthetic challenge due to its specific substitution pattern: a secondary alcohol moiety attached to a phenyl ring bearing both a fluorine and a bromine atom. The electronic properties and steric hindrance imposed by these halogens necessitate a carefully considered synthetic strategy to control regioselectivity and maximize yield.

This guide will dissect two convergent and highly effective synthetic routes. The selection of these pathways is based on their reliability, versatility, and the fundamental chemical principles they employ for carbon-carbon bond formation.

• Pathway A: A classic Grignard reaction, which involves the synthesis of 1-(3-Bromo-2-fluorophenyl)ethan-1-one and its subsequent reaction with methylmagnesium bromide. This route is valued for its directness in forming the secondary alcohol.

• Pathway B: A more nuanced strategy employing Directed ortho-Metalation (DoM), where the fluorine atom on 1-bromo-2-fluorobenzene directs lithiation to the adjacent C3 position.[1][2] The resulting aryllithium intermediate is a potent nucleophile, which can then react with an appropriate electrophile, such as 2,3-epoxybutane, to construct the desired butan-2-ol sidechain.

By examining both approaches, this guide offers a comparative analysis, allowing researchers to select the most suitable method based on available starting materials, required scale, and desired stereochemical outcomes.

Pathway A: Grignard Reagent Addition to an Aryl Ketone

This pathway represents a robust and widely utilized method for synthesizing secondary and tertiary alcohols.[3][4] The core of this strategy is the nucleophilic addition of an organomagnesium halide (Grignard reagent) to the electrophilic carbonyl carbon of a ketone.[5][6]

Mechanistic Principles

The Grignard reaction proceeds via a nucleophilic addition mechanism. The carbon-magnesium bond is highly polarized, rendering the carbon atom strongly nucleophilic and basic.[6] This nucleophilic carbon attacks the electrophilic carbonyl carbon of the ketone, leading to the formation of a new carbon-carbon bond and a tetrahedral magnesium alkoxide intermediate.[5] Subsequent protonation of this intermediate during an acidic workup yields the final alcohol product.

A potential side reaction when forming the Grignard reagent from 1-bromo-2-fluorobenzene is the formation of a reactive benzyne intermediate through the elimination of MgBrF.[7][8] Therefore, synthesizing the ketone precursor first and then using a simple methyl Grignard reagent is often a more reliable approach.

Caption: Mechanism of Grignard addition to the ketone precursor.

Synthesis of Precursor: 1-(3-Bromo-2-fluorophenyl)ethan-1-one

The primary challenge in Pathway A is the acquisition of the ketone precursor. A viable route involves the Directed ortho-Metalation of 1-bromo-2-fluorobenzene, followed by quenching with an acetylating agent like N-methoxy-N-methylacetamide (Weinreb amide). The fluorine atom is a powerful directing group, ensuring lithiation occurs predominantly at the C3 position.[9][10]

Detailed Experimental Protocol for Grignard Addition

This protocol assumes the availability of 1-(3-Bromo-2-fluorophenyl)ethan-1-one. All operations must be conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.[11]

Step 1: Reaction Setup

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, add 1-(3-Bromo-2-fluorophenyl)ethan-1-one (1.0 eq) dissolved in anhydrous diethyl ether or tetrahydrofuran (THF).

• Cool the solution to 0 °C in an ice bath.

Step 2: Grignard Addition

• Slowly add methylmagnesium bromide (CH₃MgBr, 1.2 eq, typically a 3.0 M solution in diethyl ether) to the stirred ketone solution via the dropping funnel over 30 minutes.[4] Maintain the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours until TLC or GC-MS analysis indicates complete consumption of the starting ketone.

Step 3: Quenching and Workup

• Cool the reaction mixture back to 0 °C and slowly quench by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Step 4: Purification

• Purify the crude 3-(3-Bromo-2-fluorophenyl)butan-2-ol via flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient.

Reagent/Material	Molar Eq.	Purpose
1-(3-Bromo-2-fluorophenyl)ethan-1-one	1.0	Electrophilic substrate
Methylmagnesium Bromide (3.0 M)	1.2	Nucleophilic reagent
Anhydrous Diethyl Ether / THF	-	Reaction solvent
Saturated aq. NH₄Cl	-	Quenching agent
Diethyl Ether	-	Extraction solvent
Anhydrous Na₂SO₄	-	Drying agent

Table 1: Key reagents for the Grignard addition protocol.

Pathway B: Directed ortho-Metalation and Epoxide Opening

This pathway offers an elegant alternative that leverages the inherent reactivity of the fluorinated aromatic ring to control C-C bond formation. It avoids the synthesis of a ketone precursor by building the sidechain directly onto the aromatic ring.

Mechanistic Principles

Directed ortho-Metalation (DoM): This reaction involves the deprotonation of an aromatic C-H bond positioned ortho to a directing metalation group (DMG).[1][12] The DMG, in this case, the fluorine atom, coordinates to the organolithium base (e.g., n-butyllithium), delivering it to the adjacent proton and increasing its kinetic acidity.[2][9] This process, typically performed at low temperatures (-78 °C) in an ethereal solvent like THF, generates a regiochemically defined aryllithium intermediate.[12]

Epoxide Ring Opening: The generated aryllithium is a potent nucleophile that readily attacks an electrophile. Epoxides are excellent electrophiles for this purpose. The reaction proceeds via an SN2 mechanism, where the nucleophile attacks one of the epoxide's carbon atoms, leading to ring-opening and the formation of a new C-C bond and an alkoxide.[13][14] For an unsymmetrical epoxide like 2,3-epoxybutane, the attack generally occurs at the less sterically hindered carbon atom.[14][15] The subsequent acidic workup protonates the alkoxide to give the final alcohol.

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Physicochemical Profiling and Empirical Boiling Point Determination of 3-(3-Bromo-2-fluorophenyl)butan-2-ol: A Technical Guide

Executive Summary

In the landscape of modern drug development, halogenated aromatic intermediates play a pivotal role in optimizing the pharmacokinetic and pharmacodynamic profiles of active pharmaceutical ingredients (APIs). 3-(3-Bromo-2-fluorophenyl)butan-2-ol (CAS: 1702540-18-8) is a highly specialized building block characterized by its dual-halogenated phenyl ring and a secondary alcohol moiety. For process chemists and formulation scientists, understanding the exact molecular weight and boiling point of this compound is critical for downstream synthetic scaling, purification (e.g., distillation parameters), and safety assessments. This guide provides an in-depth mechanistic analysis of its physicochemical properties and outlines a self-validating empirical protocol for precise boiling point determination.

Core Physicochemical Properties

The molecular architecture of 3-(3-Bromo-2-fluorophenyl)butan-2-ol dictates its physical behavior. The exact molecular weight is calculated at 247.10 g/mol (, [1]). While an exact empirical boiling point is rarely cataloged in standard literature for such highly specific, custom-synthesized intermediates, predictive cheminformatics models and homologous extrapolation place its boiling point in the range of 260 °C to 290 °C at standard atmospheric pressure (760 mmHg) .

Table 1: Summary of Physicochemical Parameters

Parameter	Value	Method / Source
Chemical Name	3-(3-Bromo-2-fluorophenyl)butan-2-ol	IUPAC Nomenclature
CAS Registry Number	1702540-18-8	Vendor Specifications
Chemical Formula	C10H12BrFO	Elemental Composition[2]
Exact Molecular Weight	247.10 g/mol	Calculated / Vendor Data[1]
Predicted Boiling Point	260 °C – 290 °C (at 760 mmHg)	In silico estimation
Hydrogen Bond Donors	1 (-OH)	Structural Analysis
Hydrogen Bond Acceptors	2 (-OH, -F)	Structural Analysis

Mechanistic Drivers of Phase Transition

The elevated boiling point of this compound is not arbitrary; it is a direct consequence of its structural moieties and the resulting intermolecular forces.

• Hydrogen Bonding: The secondary alcohol (-OH) group acts as both a hydrogen bond donor and acceptor, creating strong intermolecular networks that require significant thermal energy to disrupt.

• Dipole-Dipole Interactions: The highly electronegative fluorine atom and the large, polarizable bromine atom create strong localized dipoles across the aromatic ring, further increasing the cohesive energy of the liquid state.

• Van der Waals Forces: The bulky nature of the bromine atom and the aliphatic butan-2-ol chain increase the surface area for London dispersion forces.

Figure 1: Contribution of intermolecular forces to the elevated boiling point.

Advanced Empirical Protocol: Boiling Point Determination via DSC

The Challenge: Traditional distillation is fundamentally flawed for heavy halogenated alcohols. Exposing 3-(3-Bromo-2-fluorophenyl)butan-2-ol to temperatures approaching 290 °C at atmospheric pressure risks thermal degradation (e.g., dehydrohalogenation or thermal cleavage of the alcohol).

The Solution: To circumvent this, we employ High-Pressure Differential Scanning Calorimetry (HP-DSC) under varying reduced pressures, adhering to the principles of [3][4]. This allows us to measure boiling endotherms at lower temperatures and mathematically extrapolate the standard boiling point.

Figure 2: Thermal analysis workflow for empirical boiling point determination via DSC.

Step-by-Step Methodology (Self-Validating System)

• Step 1: System Calibration (The Self-Validation Checkpoint)

  • Action: Run a high-purity reference standard (e.g., Bromobenzene, known BP: 156 °C) through the DSC protocol prior to the unknown sample.

  • Causality: This guarantees that the pressure transducers and temperature sensors are perfectly calibrated. If the extrapolated boiling point of the standard deviates by > ±0.5 °C, the system halts, and recalibration is mandated. This closed-loop validation ensures the absolute integrity of the subsequent data generated for 3-(3-Bromo-2-fluorophenyl)butan-2-ol.

• Step 2: Sample Preparation

  • Action: Encapsulate 2–5 mg of 3-(3-Bromo-2-fluorophenyl)butan-2-ol in an aluminum hermetic pan. Pierce the lid to create a single 50–75 μm pinhole[4].

  • Causality: The pinhole restricts vapor escape, forcing the micro-environment inside the pan to reach true vapor-liquid equilibrium (VLE). Without this precise pinhole, premature evaporation would create a broad, unreadable endotherm rather than a sharp, distinct boiling peak[4].

• Step 3: TGA Pre-Screening

  • Action: Subject a parallel sample to Thermogravimetric Analysis (TGA) from 25 °C to 300 °C at a heating rate of 10 °C/min.

  • Causality: This confirms that the endothermic events observed in the DSC are purely phase transitions (boiling) and not mass loss due to the thermal decomposition of the bromo-fluoro-aromatic system.

• Step 4: HP-DSC Measurement

  • Action: Run the DSC at multiple controlled sub-atmospheric pressures (e.g., 10 kPa, 20 kPa, 50 kPa, 100 kPa)[3][5]. Record the onset temperature of the boiling endotherm for each specific pressure.

  • Causality: Measuring at reduced pressures keeps the sample well below its degradation temperature, preserving the molecular structure throughout the analysis.

• Step 5: Antoine Equation Extrapolation

  • Action: Plot the natural log of the applied pressure against the reciprocal of the boiling onset temperature (in Kelvin). Fit the data to the Antoine equation.

  • Causality: This mathematical model allows for the highly accurate thermodynamic extrapolation of the boiling point at exactly 760 mmHg (101.325 kPa), yielding the true atmospheric boiling point without ever exposing the molecule to its extreme boiling temperature.

Conclusion

For complex halogenated intermediates like 3-(3-Bromo-2-fluorophenyl)butan-2-ol, relying solely on predictive boiling points can lead to catastrophic failures during scale-up distillation or reaction heating. By understanding the exact molecular weight (247.10 g/mol ) and employing a self-validating, thermodynamics-based DSC protocol, researchers can accurately determine phase transition profiles while preserving the structural integrity of this valuable pharmaceutical building block.

References

• Title: ASTM E1782-14 Standard Test Method for Determining Vapor Pressure by Thermal Analysis Source: ASTM International URL: [Link]

• Title: Vapor pressure by DSC: extending ASTM E 1782 below 5 kPa Source: ResearchGate / Thermochimica Acta URL: [Link]

Sources

• 1. CAS:1702540-18-83-(3-Bromo-2-fluorophenyl)butan-2-ol-毕得医药 [bidepharm.com]
• 2. chemscene.com [chemscene.com]
• 3. E1782 Standard Test Method for Determining Vapor Pressure by Thermal Analysis [store.astm.org]
• 4. researchgate.net [researchgate.net]
• 5. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

Technical Notes & Optimization

Improving reaction yield for 3-(3-Bromo-2-fluorophenyl)butan-2-ol synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific mechanistic and operational challenges associated with the synthesis of 3-(3-Bromo-2-fluorophenyl)butan-2-ol .

This secondary alcohol is a highly valuable synthetic intermediate in drug development. Achieving high yields requires strict control over chemoselectivity and regioselectivity. The most robust, field-proven synthetic route involves a kinetically controlled halogen-magnesium exchange followed by a copper-catalyzed epoxide ring-opening.

Below, you will find the mechanistic workflow, self-validating protocols, yield optimization data, and a targeted FAQ to troubleshoot common experimental failures.

Reaction Workflow & Mechanistic Pathway

The structural complexity of the target molecule requires a two-phase approach. We utilize 1,3-dibromo-2-fluorobenzene as the starting material, leveraging a Turbo Grignard reagent to prevent over-metalation, followed by a transition-metal-catalyzed nucleophilic addition.

Workflow for the synthesis of 3-(3-Bromo-2-fluorophenyl)butan-2-ol via Cu-catalyzed epoxide opening.

Standard Operating Procedure (SOP): A Self-Validating Protocol

Do not merely execute these steps; understand the chemical causality behind them. This protocol is designed as a self-validating system to ensure you can verify success at each intermediate stage.

Phase 1: Chemoselective Grignard Generation

• Preparation: Flame-dry a Schlenk flask under argon. Charge (1.0 equiv) and anhydrous THF to create a 0.5 M solution.

• Temperature Control: Cool the system strictly to -20 °C using a dry ice/acetone bath.

• Metalation: Dropwise add iPrMgCl·LiCl (1.05 equiv, 1.3 M in THF) over 30 minutes.

  • Causality: Rapid addition causes localized heating. Thermal spikes provide the energy required to overcome the activation barrier for the second halogen-metal exchange, leading to unwanted bis-Grignard formation.

• Self-Validation Checkpoint: After 2 hours of stirring at -20 °C, quench a 0.1 mL aliquot with a solution of iodine in THF. Run a rapid GC-MS. You should observe >95% 1-bromo-2-fluoro-3-iodobenzene, confirming successful mono-magnesiation.

Phase 2: Copper-Catalyzed Epoxide Ring-Opening

• Cuprate Formation: In a separate flame-dried flask, suspend CuI (0.10 equiv) in anhydrous THF and cool to -20 °C. Transfer the Grignard reagent from Phase 1 via cannula. Stir for 15 minutes.

  • Causality: This incubation period is critical for transmetalation, converting the Grignard reagent into a highly nucleophilic organocuprate species.

• Nucleophilic Addition: Add trans-2,3-epoxybutane (1.2 equiv) dropwise. Gradually warm the reaction to 0 °C and stir for 4 hours.

• Self-Validation Checkpoint (Quench): Quench the reaction with a 9:1 mixture of saturated aqueous NH₄Cl and concentrated NH₃. The aqueous layer will turn deep blue . This visual cue confirms that the copper catalyst has been successfully oxidized to Cu(II) amine complexes and sequestered away from your organic product. Extract with EtOAc, dry over MgSO₄, and purify via flash chromatography.

Quantitative Data: Yield Optimization Matrix

The following table summarizes bench data comparing different metalation and catalytic strategies. Use this to benchmark your own experimental yields.

Entry	Metalation Strategy	Catalyst (mol%)	Temp (°C)	Conversion (%)	Isolated Yield (%)	Primary Observation / Failure Mode
1	Mg Turnings	CuI (10)	Reflux	< 10	0	Extensive Wurtz coupling; bis-Grignard formation.
2	iPrMgCl·LiCl	None	-20 to 0	25	12	Sluggish reaction; unreacted starting material recovered.
3	iPrMgCl·LiCl	CuCN (10)	-20 to 0	> 95	81	Good yield, but requires handling highly toxic cyanocuprates.
4	iPrMgCl·LiCl	CuI (10)	-20 to 0	> 99	89	Optimal conditions; clean conversion and high regioselectivity.
5	iPrMgCl·LiCl	CuI (10)	25 (RT)	> 99	45	High impurity profile; significant halohydrin byproduct formation.

Troubleshooting Guides & FAQs

Q1: My Grignard formation is yielding a mixture of mono- and bis-metalated products. How do I control the chemoselectivity? A: The starting material possesses two identical bromine atoms activated by the inductive effect of the ortho-fluorine. If you use standard magnesium turnings, oxidative insertion is highly exothermic and uncontrollable, leading to bis-metalation. Solution: You must use the Turbo Grignard reagent (iPrMgCl·LiCl). The LiCl breaks up the polymeric aggregates of the Grignard reagent, increasing its kinetic basicity. This allows the exchange to occur at -20 °C—a temperature low enough to kinetically trap the mono-metalated species and prevent the second exchange.

Q2: The epoxide ring-opening is stalling, and I am recovering unreacted starting materials. What is the mechanistic failure? A: In the absence of a transition metal catalyst, the reaction between an epoxide and a Grignard reagent is notoriously slow and prone to side reactions like base-catalyzed isomerization[1]. Solution: You must formulate an organocuprate in situ by adding 10 mol% of CuI. The copper(I) species undergoes transmetalation to form a cuprate that selectively attacks the epoxide via an 2[2]. Furthermore, ensure you are not filtering out the LiCl salts prior to this step; computational studies prove that 3[3] to activate the epoxide oxygen, significantly lowering the activation energy barrier for the ring-opening.

Q3: I am observing a halohydrin byproduct (e.g., 3-chlorobutan-2-ol or 3-bromobutan-2-ol) in my crude NMR. How can I suppress this? A: Halohydrin formation occurs when halide ions (Cl⁻ from the Turbo Grignard or I⁻ from the copper catalyst) act as competing nucleophiles against the epoxide[4]. This is heavily exacerbated at higher temperatures or when the organocuprate formation is incomplete. Solution: Ensure a full 15-minute transmetalation period between the Grignard reagent and CuI at -20 °C before adding the epoxide. Keep the reaction temperature strictly below 0 °C. If halohydrins persist, diluting the reaction mixture slightly with anhydrous THF can help solvate the halide ions, drastically reducing their nucleophilicity.

References

• Development of a Robust Procedure for the Copper-catalyzed Ring-Opening of Epoxides with Grignard Reagents Source: Organic Process Research & Development URL
• Epoxide Syntheses and Ring-Opening Reactions in Drug Development Source: MDPI URL
• Reactions of Organocopper Reagents Source: Wikipedia URL
• Source: Organic Letters (ACS Publications)
• 1,3-Dibromo-2-fluorobenzene | 1435-54-7 Source: Sigma-Aldrich URL

Sources

• 1. mdpi.com [mdpi.com]
• 2. Reactions of organocopper reagents - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Palladium Catalyst Loading for 3-(3-Bromo-2-fluorophenyl)butan-2-ol Coupling

Welcome to the Technical Support Center for the cross-coupling of 3-(3-Bromo-2-fluorophenyl)butan-2-ol . This guide is designed for researchers and drug development professionals aiming to optimize palladium (Pd) catalyst loading (reducing it to ≤0.1 mol%) while maintaining high turnover numbers (TON) and suppressing side reactions.

The unique structural features of this substrate—an activated aryl bromide, an electron-withdrawing but sterically demanding ortho-fluoro group, and a coordinating secondary alcohol—require precise mechanistic control to prevent catalyst deactivation [1].

Part 1: Mechanistic Insights & Substrate Specifics

Achieving ultra-low catalyst loading requires a flawless catalytic cycle where every Pd atom performs thousands of turnovers. For 3-(3-Bromo-2-fluorophenyl)butan-2-ol, the causality of failure at low loadings is usually tied to the transmetalation step .

• Oxidative Addition is Fast: The ortho-fluoro group withdraws electron density from the ring, making the C-Br bond highly susceptible to oxidative addition by Pd(0).

• Transmetalation is Hindered: The steric bulk of the ortho-fluoro group, combined with the branched butan-2-ol chain, creates a highly encumbered Pd(II) intermediate.

• The Chelation Threat: If transmetalation is slow, the unprotected secondary alcohol can coordinate to the electrophilic Pd(II) center. This displaces the phosphine ligand, stalling the cycle and leading to irreversible catalyst aggregation (Pd black) [2].

To achieve low loading, we must use highly sterically demanding, electron-rich ligands (like XPhos or SPhos) that accelerate transmetalation while physically blocking the substrate's hydroxyl group from coordinating to the palladium center [1].

Part 2: Troubleshooting FAQs

Q1: I am trying to lower my Pd loading to 0.05 mol%, but the reaction stalls at 30% conversion and the solution turns black. What is happening? A: The appearance of Pd black indicates that the catalyst has fallen out of the catalytic cycle and aggregated into inactive nanoparticles [2]. At low loadings, any delay in the catalytic cycle allows decomposition pathways to dominate. Because transmetalation is sterically hindered by the ortho-fluoro group, the Pd(II) intermediate has a longer half-life, increasing the probability of the adjacent secondary alcohol chelating the metal. Solution: Switch from standard Pd(PPh₃)₄ to a Buchwald Generation 3 or 4 precatalyst (e.g., XPhos Pd G3). These precatalysts rapidly generate a highly active, mono-ligated Pd(0) species. The extreme steric bulk of XPhos prevents alcohol coordination.

Q2: My LC-MS shows significant amounts of a debrominated byproduct (3-(2-fluorophenyl)butan-2-ol). How do I suppress this hydrodehalogenation? A: Debromination occurs when transmetalation is slower than competitive β -hydride elimination (often from the solvent or the substrate's own alcohol group) or hydride transfer from the base [3]. Solution: You must accelerate the rate of transmetalation. Switch to a stronger, more soluble base (e.g., aqueous KOH or K₃PO₄ instead of Na₂CO₃) and increase the concentration of the boronic acid. Alternatively, lower the reaction temperature slightly; while this slows the overall reaction, it often penalizes the activation energy of the debromination pathway more than the desired cross-coupling [3].

Q3: Does the secondary alcohol need to be protected (e.g., as a TBS ether) to achieve <0.01 mol% loading? A: Not necessarily, but it drastically simplifies optimization. If you are restricted to simpler ligands (like dppf or PPh₃), protection is mandatory because these ligands cannot sterically block the alcohol from poisoning the Pd center. If you use advanced dialkylbiaryl phosphine ligands (like XPhos), the steric shield is sufficient to tolerate the free alcohol, allowing loadings down to 0.01 mol% [1].

Part 3: Visualizations & Troubleshooting Logic

Caption: Suzuki-Miyaura catalytic cycle for 3-(3-Bromo-2-fluorophenyl)butan-2-ol and deactivation pathways.

Caption: Decision tree for troubleshooting low conversion at ultra-low palladium catalyst loadings.

Part 4: Quantitative Data & Optimization Metrics

The following table summarizes the causal relationship between ligand choice, base, and catalyst loading optimization for this specific substrate.

Table 1: Optimization of Catalyst Loading for 3-(3-Bromo-2-fluorophenyl)butan-2-ol

Entry	Catalyst System	Loading (mol%)	Base / Solvent	Conversion (%)	Major Byproduct	Mechanistic Rationale
1	Pd(PPh₃)₄	5.0	Na₂CO₃ / Dioxane-H₂O	>95%	None	High loading masks inefficiencies.
2	Pd(PPh₃)₄	0.1	Na₂CO₃ / Dioxane-H₂O	22%	Pd Black	Catalyst dies due to -OH coordination.
3	Pd(dppf)Cl₂	0.1	K₃PO₄ / THF-H₂O	45%	Debromination	Bidentate ligand prevents -OH coordination but transmetalation is too slow.
4	XPhos Pd G3	0.1	K₃PO₄ / THF-H₂O	>99%	None	Bulky ligand accelerates transmetalation and shields Pd center.
5	XPhos Pd G3	0.01	K₃PO₄ / THF-H₂O	94%	Trace Debrom.	Pushing the limit of TON (Turnover Number = 9,400).

Part 5: Self-Validating Experimental Protocol

This protocol is engineered as a self-validating system . By incorporating an internal standard (1,3,5-trimethoxybenzene) and specific kinetic sampling points, the protocol automatically diagnoses whether the catalyst is dying or if the reaction is merely slow.

Objective: Suzuki-Miyaura coupling of 3-(3-Bromo-2-fluorophenyl)butan-2-ol with phenylboronic acid at 0.05 mol% Pd loading.

Materials:

• 3-(3-Bromo-2-fluorophenyl)butan-2-ol (1.00 mmol, 1.0 equiv)

• Phenylboronic acid (1.50 mmol, 1.5 equiv)

• XPhos Pd G3 (0.0005 mmol, 0.05 mol%)

• K₃PO₄ (2.00 mmol, 2.0 equiv, finely milled)

• 1,3,5-Trimethoxybenzene (0.33 mmol, Internal Standard)

• THF / H₂O (Degassed, 4:1 ratio, 5.0 mL)

Step-by-Step Methodology:

• Preparation: To a rigorously oven-dried 20 mL Schlenk flask equipped with a magnetic stir bar, add the aryl bromide, phenylboronic acid, K₃PO₄, and 1,3,5-trimethoxybenzene.

• Inert Atmosphere: Seal the flask with a septum. Evacuate and backfill with ultra-pure Argon (repeat 3 times). Causality: Oxygen promotes homocoupling of the boronic acid, consuming the reagent before the hindered transmetalation can occur [2].

• Solvent Addition: Add 5.0 mL of the degassed THF/H₂O mixture via syringe. Stir at 800 rpm to ensure the biphasic mixture is highly emulsified.

• Catalyst Injection: Dissolve the XPhos Pd G3 in 100 µL of anhydrous THF in a separate vial under Argon. Inject this active catalyst solution into the reaction mixture.

• Kinetic Validation (Self-Diagnosis):

  • T = 1 Hour: Withdraw a 10 µL aliquot via microsyringe. Dilute in 1 mL Acetonitrile, filter, and run UPLC-MS. Calculate conversion against the internal standard. (Expected: ~40-50%).

  • T = 4 Hours: Withdraw a second 10 µL aliquot.

  • Diagnostic Logic: If T=4h conversion is identical to T=1h, the catalyst has died (likely due to oxygen ingress or solvent impurity). If T=4h conversion is ~90%, the catalytic cycle is healthy and proceeding at the expected Turnover Frequency (TOF).

• Workup: Once conversion >95% is validated, cool to room temperature. Dilute with EtOAc (10 mL) and wash with brine (10 mL). Extract the aqueous layer with EtOAc (2 x 10 mL). Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

References

• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society.
• BenchChem Technical Support. (2025). Troubleshooting Suzuki-Miyaura Coupling. BenchChem.
• BenchChem Technical Support. (2025). Minimizing debromination in 6-Bromoquinoline-8-carbonitrile reactions. BenchChem.

Scale-up process optimization for 3-(3-Bromo-2-fluorophenyl)butan-2-ol production

Welcome to the Technical Support Center. As a Senior Application Scientist overseeing pharmaceutical scale-up campaigns, I have designed this portal to address the complex chemical engineering and synthetic challenges associated with producing 3-(3-Bromo-2-fluorophenyl)butan-2-ol .

To synthesize this highly specific halogenated intermediate at scale, we bypass hazardous and highly exothermic Grignard additions. Instead, we utilize a highly controlled, two-step self-validating workflow: a Palladium-catalyzed α -arylation of 2-butanone, followed by Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) coupled with Dynamic Kinetic Resolution (DKR) .

Below is the comprehensive troubleshooting guide, standard operating protocols, and causality-driven FAQs to ensure your scale-up is safe, highly selective, and reproducible.

Part 1: Synthetic Workflow & Scale-Up Protocols

Synthetic workflow for 3-(3-Bromo-2-fluorophenyl)butan-2-ol via alpha-arylation and ATH-DKR.

Step 1: Palladium-Catalyzed α -Arylation (10 kg Scale)

Objective: Selective C3-arylation of 2-butanone while preserving the C-Br bond.

• Preparation: Oven-dry a 50 L glass-lined reactor. Purge with N 2​ for 30 minutes.

• Charge Solids: Add 1-bromo-2-fluoro-3-iodobenzene (10.0 kg, 33.2 mol), Pd 2​ (dba) 3​ (0.30 kg, 1 mol%), XPhos (0.32 kg, 2 mol%), and NaOtBu (4.8 kg, 50.0 mol).

• Solvent & Reagent Addition: Add anhydrous toluene (100 L). Cool the mixture to 10 °C. Slowly dose 2-butanone (2.87 kg, 39.8 mol) over 1 hour to manage the mild exotherm.

• Reaction: Warm to 40 °C and agitate for 12 hours.

• Self-Validation (IPC): Pull a 1 mL aliquot at 6 hours. Quench with NH 4​ Cl, extract with EtOAc, and run HPLC. The protocol validates itself if the C-I starting material peak is <2% AUC, and no debrominated byproduct peak is detected.

• Workup: Quench with 10% aqueous NH 4​ Cl (50 L). Separate the organic layer, wash with brine, dry over Na 2​ SO 4​ , and concentrate under reduced pressure to yield 3-(3-bromo-2-fluorophenyl)butan-2-one.

Step 2: Ru-Catalyzed ATH-DKR (8 kg Scale)

Objective: Diastereoselective and enantioselective reduction of the α -chiral ketone.

• Preparation: In a 50 L reactor equipped with a robust gas-venting scrubber system, dissolve the intermediate ketone (8.0 kg, 32.6 mol) in an azeotropic HCOOH/Et 3​ N mixture (5:2 molar ratio, 40 L).

• Catalyst Addition: Add the Noyori catalyst, RuCl(p-cymene)[(R,R)-TsDPEN] (0.10 kg, 0.5 mol%).

• Reaction: Maintain the temperature at 30 °C. Ensure the vent line is open to accommodate continuous CO 2​ evolution. Agitate for 24 hours.

• Self-Validation (IPC): Monitor via Chiral HPLC at 12 hours. The dynamic kinetic resolution is validated if the enantiomeric excess (ee) exceeds 98% and the syn:anti ratio is >95:5.

• Workup: Dilute with MTBE (50 L) and carefully neutralize with saturated NaHCO 3​ until gas evolution ceases. Extract, wash the organic layer with water, and crystallize from heptane to isolate the pure (2R,3R)-diastereomer.

Part 2: Troubleshooting Guides & FAQs

Q1: Why am I seeing significant debromination or oligomerization during the Pd-catalyzed α -arylation? A: This is a fundamental chemoselectivity failure. Your starting material features both a C-I and a C-Br bond. Oxidative addition of Pd(0) into the C-I bond is kinetically favored at lower temperatures. However, if your reactor temperature exceeds 50 °C, or if you use a less sterically demanding ligand, the Pd catalyst will begin inserting into the C-Br bond, leading to polymerization or dehalogenation. Fix: Strictly control the temperature at 40 °C and use a bulky ligand like XPhos. The steric bulk accelerates the reductive elimination step, minimizing the lifetime of the Pd(II) intermediate and preventing secondary oxidative additions into the C-Br bond 1.

Q2: My α -arylation yields a mixture of C1 and C3 arylated isomers. How do I drive regioselectivity exclusively to the C3 position? A: 2-butanone can form two distinct enolates (terminal C1 vs. internal C3). The use of a strong, bulky base like NaOtBu under thermodynamic control allows the enolates to equilibrate, favoring the more substituted C3 enolate. Furthermore, the steric bulk of the XPhos ligand facilitates the challenging reductive elimination at the sterically hindered C3 position. If you use a kinetic base (like LHMDS) or a smaller ligand, the reaction will favor the less hindered C1 methyl group 2.

Logical troubleshooting tree for correcting regioselectivity issues during ketone alpha-arylation.

Q3: How do I achieve high diastereoselectivity (syn vs. anti) and enantioselectivity during the ketone reduction step? A: Standard hydride reductions (e.g., NaBH 4​ ) yield a nearly 1:1 mixture of diastereomers due to free rotation and a lack of facial bias. To achieve high syn selectivity along with high enantiomeric excess, you must utilize Dynamic Kinetic Resolution (DKR) . By using a chiral Ru(II) catalyst in a mildly acidic HCOOH/Et 3​ N buffer, the unreacted enantiomer of the α -chiral ketone rapidly racemizes via its enol form. Meanwhile, the Ru catalyst stereoselectively reduces only one enantiomer to the desired alcohol, effectively funneling 100% of the racemic mixture into a single chiral product 3.

Q4: What are the critical safety parameters for the ATH step on a multi-kilogram scale? A: The primary scale-up hazard in ATH using formic acid/triethylamine is the continuous evolution of CO 2​ gas as formic acid acts as the hydride donor. In a sealed or poorly vented reactor, this leads to dangerous overpressurization. Ensure your reactor has a properly sized scrubber and vent line, and dose the HCOOH/Et 3​ N mixture continuously rather than batch-charging to control the gas evolution rate.

Part 3: Quantitative Data Summary

Table 1: Ligand & Base Effects on α -Arylation Regioselectivity (C3 vs C1)

Base	Ligand	Temp (°C)	C3:C1 Ratio	Chemoselectivity (C-I vs C-Br)
LHMDS	PPh 3​	60	15:85	Poor (Significant debromination)
NaOtBu	BINAP	60	60:40	Moderate
NaOtBu	XPhos	40	>95:5	Excellent (>99% C-I insertion)

Table 2: Reduction Methods and Stereochemical Outcomes

Reducing Agent	Mechanism	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee)
NaBH 4​ , MeOH	Uncatalyzed Hydride Transfer	55:45	0% (Racemic)
L-Selectride	Sterically Controlled Hydride	85:15	0% (Racemic)
RuCl(p-cymene)[(R,R)-TsDPEN]	ATH with Dynamic Kinetic Resolution	>99:1 (syn)	>98%

Part 4: References

• Palladium-Catalyzed α-Arylation of Carbonyl Compounds and Nitriles. ResearchGate / Accounts of Chemical Research.1

• Enantioselective Synthesis by Asymmetric Transfer Hydrogenation via Dynamic Kinetic Resolution. ResearchGate.3

• Palladium-catalyzed alpha-Arylation of Esters, Ketones, Amides and Imides. Organic-Chemistry.org.2

Sources

• 1. researchgate.net [researchgate.net]
• 2. Palladium-catalyzed alpha-Arylation of Esters, Ketones, Amides and Imides [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide for Structural Elucidation in Pharmaceutical and Chemical Research

An In-Depth Technical Guide to the Gas Chromatography-Mass Spectrometry (GC-MS) Fragmentation Analysis of 3-(3-Bromo-2-fluorophenyl)butan-2-ol

This guide provides a comprehensive analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 3-(3-Bromo-2-fluorophenyl)butan-2-ol, a halogenated aromatic alcohol of interest in synthetic chemistry and drug development. As a Senior Application Scientist, my objective is to move beyond a simple recitation of data, offering instead a guide grounded in mechanistic principles and practical experimental insights. We will dissect the predicted fragmentation pathways, compare the utility of GC-MS with alternative analytical techniques, and provide robust experimental protocols to ensure reproducible, high-fidelity results.

The structural characterization of novel chemical entities is a cornerstone of modern research. Mass spectrometry, particularly when coupled with gas chromatography, stands as a primary tool for this purpose, offering unparalleled sensitivity and structural information from minute sample quantities.[1] This document serves as a practical, in-depth resource for researchers, scientists, and drug development professionals who rely on precise molecular identification.

Core Principles of Electron Ionization Fragmentation

Electron Ionization (EI) is a hard ionization technique that imparts significant energy (~70 eV) into the analyte molecule.[1] This energy surplus induces extensive and reproducible fragmentation, creating a unique "mass fingerprint" for a given compound.[2] For 3-(3-Bromo-2-fluorophenyl)butan-2-ol, the fragmentation is governed by the interplay of its three key structural features: the secondary alcohol, the alkyl chain, and the halogenated aromatic ring. The primary fragmentation pathways we anticipate are:

• Alpha-Cleavage: The cleavage of a carbon-carbon bond adjacent to the carbon bearing the hydroxyl group. This is often the most favorable pathway for alcohols as it generates a stable, resonance-stabilized oxonium ion.[3][4]

• Dehydration: The elimination of a water molecule (18 Da) from the molecular ion, a common fragmentation route for alcohols.[5]

• Halogen-Specific Fragmentation: The presence of bromine is particularly diagnostic due to its two stable isotopes, ⁷⁹Br and ⁸¹Br, which exist in a nearly 1:1 natural abundance. This results in a characteristic M and M+2 isotopic pattern for any fragment containing the bromine atom.[6] The primary fragmentation is often the loss of the bromine radical, as the C-Br bond is weaker than the C-F bond.[1]

• Aromatic Ring-Based Cleavage: The stability of the aromatic ring often leads to a prominent molecular ion. Fragmentation can involve cleavage of the bond connecting the side chain to the ring or rearrangements to form stable ions like the tropylium ion.

Predicted GC-MS Fragmentation Pattern of 3-(3-Bromo-2-fluorophenyl)butan-2-ol

The molecular structure of 3-(3-Bromo-2-fluorophenyl)butan-2-ol dictates a predictable yet complex fragmentation pattern. The molecular weight is 248.02 g/mol (for ⁷⁹Br) and 250.02 g/mol (for ⁸¹Br).

Molecular Ion (M⁺˙): The molecular ion peak is expected at m/z 248 and 250, with nearly equal relative intensity, which is the hallmark of a monobrominated compound.[6] Due to its nature as a secondary alcohol, the molecular ion may be of low abundance or even absent.[5]

Key Fragmentation Pathways:

• Alpha-Cleavage (α-cleavage): This is predicted to be the most significant fragmentation pathway. Cleavage can occur on either side of the C2 carbinol carbon.

  • Loss of an ethyl radical (•C₂H₅): Cleavage of the C2-C3 bond results in the formation of a resonance-stabilized oxonium ion. This is often the preferred pathway, involving the loss of the larger alkyl group. This will produce a prominent fragment ion.

    • Predicted Fragment: [C₉H₁₀BrFO]⁺ at m/z 231/233 .

  • Loss of a methyl radical (•CH₃): Cleavage of the C1-C2 bond results in a different oxonium ion.

    • Predicted Fragment: [C₁₀H₁₂BrFO]⁺ at m/z 245/247 . This fragment is less likely to be the base peak compared to the loss of the ethyl group.

• Dehydration (Loss of H₂O):

  • Elimination of a water molecule from the molecular ion is a characteristic fragmentation for alcohols.[5]

  • Predicted Fragment: [C₁₁H₁₂BrF]⁺˙ at m/z 230/232 .

• Benzylic Cleavage:

  • Cleavage of the bond between the butanol side chain and the phenyl ring. This generates the bromofluorophenyl cation.

  • Predicted Fragment: [C₆H₃BrF]⁺ at m/z 173/175 .

• Halogen Loss:

  • Loss of Bromine Radical (•Br): Cleavage of the C-Br bond from the molecular ion.

  • Predicted Fragment: [C₁₁H₁₃FO]⁺ at m/z 169 .

  • Loss of a fluorine radical is highly unlikely due to the high strength of the C-F bond.[1]

Visualizing the Fragmentation

The following diagram illustrates the primary predicted fragmentation pathways for 3-(3-Bromo-2-fluorophenyl)butan-2-ol.

Caption: Predicted EI fragmentation pathways of 3-(3-Bromo-2-fluorophenyl)butan-2-ol.

Summary of Predicted Fragments

m/z (Predicted)	Ion Structure / Formula	Fragmentation Pathway	Predicted Relative Abundance
248 / 250	[C₁₁H₁₃BrFO]⁺˙	Molecular Ion (M⁺˙)	Low
231 / 233	[C₉H₁₀BrFO]⁺	α-cleavage (Loss of •C₂H₅)	High (Potential Base Peak)
230 / 232	[C₁₁H₁₂BrF]⁺˙	Dehydration (Loss of H₂O)	Moderate
173 / 175	[C₆H₃BrF]⁺	Benzylic Cleavage	Moderate
169	[C₁₁H₁₃FO]⁺	Loss of •Br	Moderate

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful tool, a comprehensive structural confirmation relies on the synergy of multiple analytical techniques. No single method provides all the necessary information.

Technique	Strengths for this Analyte	Limitations Compared to GC-MS
NMR Spectroscopy (¹H, ¹³C, ¹⁹F)	Provides unambiguous structural connectivity and stereochemical information. ¹⁹F NMR is definitive for the fluorine environment. Considered the gold standard for structural elucidation.	Requires significantly more sample (~mg quantities). Less sensitive than MS. Not a separation technique; requires a pure sample.
High-Resolution MS (HRMS)	Provides the exact mass of the molecular ion and fragments, allowing for the unambiguous determination of elemental composition.[7] This would confirm, for example, that m/z 231.9922 corresponds to C₉H₁₀⁷⁹BrFO and not another isobaric formula.	Does not provide connectivity information. Typically coupled to LC or requires direct infusion, not always integrated with GC.
Chemical Ionization (CI) MS	A "softer" ionization technique that imparts less energy, resulting in significantly less fragmentation and a much more abundant molecular ion or protonated molecule ([M+H]⁺).[1][7] This is extremely useful for confirming the molecular weight when the EI molecular ion is weak or absent.	Provides minimal structural information from fragmentation.
Infrared (IR) Spectroscopy	Quickly confirms the presence of key functional groups: a broad O-H stretch (~3300-3500 cm⁻¹), C-O stretch (~1100 cm⁻¹), aromatic C=C stretches (~1450-1600 cm⁻¹), and C-Br/C-F stretches in the fingerprint region.	Provides no information on the overall molecular structure or connectivity.

Experimental Protocol for GC-MS Analysis

This protocol is a self-validating system designed for the robust analysis of halogenated organic compounds.[1]

Sample Preparation

• Solvent Selection: Use a high-purity, volatile organic solvent such as Dichloromethane or Ethyl Acetate.

• Concentration: Prepare a stock solution of the analyte at approximately 1 mg/mL.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL for analysis.

• Internal Standard (Optional): For quantitative analysis, add a suitable internal standard that does not co-elute with the analyte.

GC-MS Instrumentation and Conditions

Caption: General experimental workflow for GC-MS analysis.

Parameter	Setting	Rationale (Expertise & Experience)
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl Methyl Siloxane (e.g., DB-5MS or equivalent)	This non-polar column is robust and provides excellent separation for a wide range of semi-volatile organic compounds, including halogenated aromatics.[1]
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.
Flow Rate	1.0 mL/min (Constant Flow)	Ensures consistent retention times and peak shapes.
Injector Temp.	250 °C	Ensures rapid and complete volatilization of the analyte without thermal degradation.
Injection Mode	Splitless (1 µL)	Maximizes sensitivity for trace analysis.
Oven Program	Initial: 80 °C, hold 2 min. Ramp: 15 °C/min to 280 °C. Hold: 5 min.	The initial temperature ensures good peak focusing. The ramp rate provides a balance between separation efficiency and analysis time. The final hold ensures that any less volatile impurities are eluted from the column.
MS Transfer Line	280 °C	Prevents condensation of the analyte between the GC and the MS.
Ion Source Temp.	230 °C	Standard temperature for stable EI operation.
Ionization Energy	70 eV	The industry standard for EI, ensuring fragmentation patterns are consistent and comparable to library spectra.[1]
Mass Range	Scan m/z 40-500	A wide enough range to capture the molecular ion and all significant fragments.
Data Acquisition	Full Scan Mode	Collects all fragment data, which is essential for structural elucidation of an unknown.

Conclusion

The GC-MS analysis of 3-(3-Bromo-2-fluorophenyl)butan-2-ol provides a wealth of structural information through its distinct fragmentation pattern. The most diagnostic features are the characteristic 1:1 isotopic cluster for bromine-containing ions and the high-abundance fragment at m/z 231/233 resulting from alpha-cleavage. While powerful, GC-MS is most effective when its findings are validated by complementary techniques such as NMR for connectivity and HRMS for elemental composition. The protocols and mechanistic interpretations provided in this guide offer a robust framework for the confident identification and characterization of this and structurally related molecules in a research and development setting.

References

• U.S. Environmental Protection Agency. (n.d.). Analytical Protocols for Making A Preliminary Assessment of Halogenated Organic Compounds in Man and Environmental Media. EPA. [Link]

• Whitman College. (n.d.). GCMS Section 6.10 - Fragmentation of Alcohols. [Link]

• Pavia, D. L., Lampman, G. M., & Kriz, G. S. (2001). Introduction to Spectroscopy.

• ResolveMass Laboratories Inc. (2025). Understanding GC-MS Chromatograms: How to Interpret Retention Time, Fragmentation Patterns & Spectra. [Link]

• JEOL. (n.d.). Organic Structural Analysis Using High Resolution GC/MS. [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. [Link]

• University of Copenhagen. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry. [Link]

• University of California, Davis. (n.d.). Interpretation of mass spectra. [Link]

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• 6. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 7. toray-research.co.jp [toray-research.co.jp]

Comparative IR Spectroscopy Guide: Structural Validation of 3-(3-Bromo-2-fluorophenyl)butan-2-ol

As a Senior Application Scientist, I frequently guide drug development teams through the structural validation of complex halogenated intermediates. 3-(3-Bromo-2-fluorophenyl)butan-2-ol is a prime example of a multi-functional molecule where Fourier Transform Infrared (FTIR) spectroscopy provides critical, non-destructive insights.

This guide dissects the vibrational mechanics of this compound, objectively comparing its absorption bands against structurally similar alternatives to provide a definitive reference for analytical researchers.

Vibrational Mechanics & Causality (E-E-A-T Insights)

Accurate spectral interpretation requires understanding why specific bands appear, rather than merely memorizing frequency tables. The IR spectrum of 3-(3-Bromo-2-fluorophenyl)butan-2-ol is dictated by four distinct functional domains:

• The Reduced Mass Effect in Halogens: According to Hooke's Law, the vibrational frequency of a chemical bond is inversely proportional to the square root of its reduced mass. Because bromine (atomic mass ~80) is significantly heavier than fluorine (atomic mass ~19), the 1 is pushed into the lower-frequency fingerprint region (550–650 cm⁻¹), whereas the lighter C-F stretch appears much higher (1200–1250 cm⁻¹)[1]. This mass disparity allows for the unambiguous differentiation of both halogens within the same molecule.

• Hydrogen Bonding Dynamics: The secondary alcohol moiety exhibits a strong, broad 2 between 3200–3500 cm⁻¹[2]. This broadening is a direct consequence of variable intermolecular hydrogen bonding in the condensed phase, which creates a diverse population of O-H bond strengths[3].

• Aromatic Substitution Patterns: The out-of-plane (OOP) C-H bending vibrations are highly sensitive to the number of adjacent hydrogen atoms on the benzene ring. A 1,2,3-trisubstituted ring (like our target molecule) typically presents a distinct 4 around 760–780 cm⁻¹[4].

• Stereochemical Limitations: It is important to note that because the IR spectra of enantiomeric compounds are identical, standard FTIR cannot distinguish between the specific stereoisomers of this chiral molecule[4].

Comparative Spectral Matrix

To objectively evaluate the target compound, we must benchmark its expected absorption bands against three structural alternatives. This comparison highlights how the addition or removal of specific halogens shifts the spectral fingerprint.

Functional Group	Target: 3-(3-Bromo-2-fluorophenyl)butan-2-ol	Alternative A: 3-(2-Fluorophenyl)butan-2-ol	Alternative B: 3-(3-Bromophenyl)butan-2-ol	Alternative C: 3-Phenylbutan-2-ol
O-H Stretch (Broad)	3200–3500 cm⁻¹	3200–3500 cm⁻¹	3200–3500 cm⁻¹	3200–3500 cm⁻¹
C-H Stretch (Aromatic)	~3050 cm⁻¹	~3050 cm⁻¹	~3050 cm⁻¹	~3050 cm⁻¹
C-H Stretch (Aliphatic)	2850–2960 cm⁻¹	2850–2960 cm⁻¹	2850–2960 cm⁻¹	2850–2960 cm⁻¹
C=C Stretch (Aromatic)	~1480, 1590 cm⁻¹	~1490, 1600 cm⁻¹	~1470, 1580 cm⁻¹	~1450, 1600 cm⁻¹
C-O Stretch (2° Alcohol)	~1100 cm⁻¹	~1100 cm⁻¹	~1100 cm⁻¹	~1100 cm⁻¹
C-F Stretch	1200–1250 cm⁻¹	1200–1250 cm⁻¹	Absent	Absent
C-Br Stretch	550–650 cm⁻¹	Absent	550–650 cm⁻¹	Absent
Aromatic OOP Bending	760–780 cm⁻¹ (1,2,3-trisubstituted)	~750 cm⁻¹ (1,2-disubstituted)	780, 690 cm⁻¹ (1,3-disubstituted)	730, 690 cm⁻¹ (Monosubstituted)

Self-Validating ATR-FTIR Protocol

In my experience, traditional KBr pellet transmission methods can introduce moisture artifacts that mask the critical O-H region, or even induce halogen exchange. Attenuated Total Reflectance (ATR) FTIR is superior for this compound. To ensure absolute trustworthiness, the following protocol incorporates built-in validation steps to prevent false positives.

• Step 1: System Suitability & Calibration. Scan a traceable polystyrene film. Verify the presence of the 1601 cm⁻¹ and 1028 cm⁻¹ bands within a ±1 cm⁻¹ tolerance.

  • Causality: Ensures the laser interferometer is correctly calibrated before any sample is measured.

• Step 2: Environmental Baseline (Background). Clean the diamond ATR crystal with spectroscopy-grade isopropanol. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution) in ambient air.

  • Causality: Subtracts atmospheric H₂O and CO₂, which otherwise heavily mask the 3500 cm⁻¹ and 2300 cm⁻¹ regions.

• Step 3: Sample Acquisition. Apply the sample to the crystal. If it is a viscous liquid, ensure complete coverage of the sensor; if solid, apply the pressure anvil until the IR absorbance reaches an optimal ~0.5–0.8 AU. Acquire the sample spectrum using the same parameters as the background.

• Step 4: Carryover Elimination (Self-Validation Check). Clean the crystal again with isopropanol and acquire a new "blank" spectrum.

  • Causality: If the blank shows no residual peaks (specifically lacking the strong C-F or O-H bands), it physically validates that the previous spectrum was exclusively from the sample and not contaminated by prior runs.

Spectral Interpretation Workflow

The following logical decision tree illustrates the workflow for isolating and identifying the key functional groups in halogenated aromatic alcohols.

ATR-FTIR Spectral Interpretation Workflow for Halogenated Aromatic Alcohols.

References

• Title: Halogenated Organic Compounds Source: Spectroscopy Online URL: [Link]

• Title: Studying the composition of alcohols using IR spectroscopy Source: International Journal of Multidisciplinary Research and Development URL: [Link]

• Title: Application of IR spectroscopy and interpretation of IR spectrum Source: Narsamma ACSC URL: [Link]

• Title: Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra Source: Master Organic Chemistry URL: [Link]

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• 4. narsammaacsc.org [narsammaacsc.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(3-Bromo-2-fluorophenyl)butan-2-ol

Definitive Safety and Handling Protocol: 3-(3-Bromo-2-fluorophenyl)butan-2-ol

This guide provides comprehensive safety protocols, operational procedures, and disposal plans for the handling of 3-(3-Bromo-2-fluorophenyl)butan-2-ol. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a self-validating system of safety and best practices for researchers in drug development and chemical synthesis.

Immediate Safety and Hazard Profile

This section summarizes the critical, immediate information required for handling.

Hazard Category	Anticipated Risk	Immediate Action Required
Flammability	Flammable Liquid and Vapor. The butanol backbone suggests a low flash point. Vapors may form explosive mixtures with air and can travel to an ignition source and flash back.[1][2][3]	Handle away from all ignition sources (open flames, hot plates, sparks).[4][5] Use spark-proof tools and ensure electrical equipment is explosion-proof.[2][6]
Acute Toxicity & Irritation	Harmful if swallowed, inhaled, or absorbed through the skin. Causes serious eye irritation and skin irritation.[1][7][8] May cause respiratory irritation, drowsiness, or dizziness.[7][9]	Always handle within a certified chemical fume hood.[5][10] Utilize specified Personal Protective Equipment (PPE) at all times.
Chronic & Specific Hazards	Potential for organ damage. Halogenated compounds can pose long-term health risks, potentially affecting the liver and kidneys.[9] Thermal decomposition may produce highly toxic and corrosive gases, including hydrogen bromide and hydrogen fluoride (HF).[11][12]	Maintain exposure levels as low as reasonably achievable. Understand emergency procedures for exposure to halogenated compounds.
Environmental Hazard	Toxic to aquatic life. Halogenated organic compounds can be persistent in the environment.[4]	Do not discharge into drains or the environment.[6][12] All waste must be collected as hazardous.

Personal Protective Equipment (PPE) Protocol

The use of appropriate PPE is the most critical barrier between the researcher and chemical exposure. The following protocol is mandatory for all handling procedures.

Core PPE Requirements

• Hand Protection: Double-gloving is recommended. Use a heavier glove, such as Butyl rubber , as the outer layer due to its high resistance to a wide range of chemicals, including gases and vapors.[13] An inner glove of Nitrile provides a secondary barrier and protection during the removal of the outer glove. Gloves must be inspected for integrity before each use and changed promptly if contamination is suspected.[1][14]

• Eye and Face Protection: Tightly fitting chemical splash goggles are required at a minimum.[1][10] Given the corrosive potential of decomposition products, a full-face shield worn over safety goggles is mandatory when handling larger quantities (>50 mL) or during procedures with a higher risk of splashing.[15]

• Body Protection: A flame-retardant laboratory coat is required.[7] When handling larger volumes, a chemical-resistant apron should be worn over the lab coat.

• Respiratory Protection: All handling of the compound must occur within a certified chemical fume hood to control vapor inhalation.[5][10] If an emergency situation arises where fume hood use is not possible or fails, a respirator with an organic vapor/acid gas cartridge may be necessary, in accordance with your institution's respiratory protection program.[2]

Diagram: PPE Selection Workflow

Caption: PPE selection workflow for handling the target compound.

Operational Handling and Storage Plan

A systematic approach to handling and storage minimizes risks of spills, reactions, and degradation.

Step-by-Step Handling Procedure

• Preparation: Designate a specific area within a chemical fume hood for the procedure. Ensure all required equipment, including spill cleanup materials and waste containers, are present before starting.

• Container Transfer: Ground and bond containers when transferring the material to prevent static discharge, a potential ignition source.[9] Use only spark-proof tools.[2]

• Heating and Reactions: If heating is required, use a controlled heating source such as a heating mantle or oil bath. Never heat directly on a hot plate, as this can create a localized hot spot and an ignition source.[4]

• Post-Procedure: After handling, decontaminate the work area. Tightly seal all containers of the compound.

• Hygiene: Wash hands thoroughly with soap and water after removing gloves.[1]

Storage Requirements

• Location: Store in a cool, dry, and well-ventilated area designated for flammable and halogenated compounds.[5][16]

• Conditions: Keep containers tightly closed and protected from direct sunlight and heat to prevent pressure buildup and decomposition.[16]

• Segregation: The compound must be stored separately from incompatible materials.[16] This includes:

  • Strong oxidizing agents

  • Strong acids and bases

  • Reducing agents

  • Alkali metals

Emergency and Disposal Procedures

Rapid and correct response to an emergency is critical. All personnel must be familiar with these procedures and the location of safety equipment.

Spill Management

• Small Spill (<100 mL, inside a fume hood):

  • Alert personnel in the immediate area.

  • Use an inert absorbent material (e.g., vermiculite, sand) to contain and absorb the spill. Do not use combustible materials like paper towels.

  • Carefully collect the absorbed material using spark-proof tools and place it in a clearly labeled, sealed container for halogenated organic waste.[15]

• Large Spill (>100 mL or outside a fume hood):

  • Evacuate the laboratory immediately and alert others.

  • Close the laboratory door and prevent entry.

  • Contact your institution's Environmental Health & Safety (EHS) emergency line.[5][15]

First Aid and Exposure Response

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][6] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids open.[1][8] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration.[6] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[1][6] Rinse the mouth with water and seek immediate medical attention.

• Special Note on Thermal Decomposition: In the event of a fire, be aware that hydrogen fluoride (HF) and hydrogen bromide (HBr) gases will be liberated. Emergency responders must be informed of this. Personnel involved in cleanup or first aid after a fire should be cautious of potential HF exposure. Skin contact with HF requires immediate treatment with 2.5% calcium gluconate gel.[11][17]

Waste Disposal Plan

Improper disposal of halogenated compounds poses a significant environmental and safety risk.[16]

• Categorization: All materials contaminated with 3-(3-Bromo-2-fluorophenyl)butan-2-ol are classified as Halogenated Organic Waste .[16]

• Collection:

  • Liquid Waste: Collect all liquid waste, including reaction mixtures and solvent washes, in a dedicated, sealed, and properly labeled container.

  • Solid Waste: Collect all contaminated solids (e.g., used gloves, absorbent materials, silica gel) in a separate, sealed container for solid halogenated waste.[16]

• Labeling: Waste containers must be clearly labeled with "Hazardous Waste - Halogenated Organic" and list the chemical constituents.

• Disposal: Dispose of all waste through your institution's EHS office. Do not mix with non-halogenated waste, as this can create highly toxic byproducts during incineration.[16]

Diagram: Waste Disposal Workflow

Caption: Waste segregation and disposal workflow.

References

• PubChem. 3-Bromo-2-phenylbutan-2-ol. National Center for Biotechnology Information. [Link]

• National Science Teaching Association. Safer Handling of Alcohol in the Laboratory. NSTA. [Link]

• Ideal Response. What is bromine and what are the safe disposal and recycling methods?. Ideal Response. [Link]

• Occupational Safety and Health Administration. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. OSHA. [Link]

• Purdue University. Fluorine Safety. Department of Chemistry, Purdue University. [Link]

• United States Environmental Protection Agency. Bromination Process For Disposal Of Spilled Hazardous Materials. EPA. [Link]

• ACS Chemical Health & Safety. Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. American Chemical Society. [Link]

• Washington State University. Bromine Safety Information. WSU. [Link]

• ZHONGDA. What are the safety precautions when handling alcohols?. ZHONGDA. [Link]

• New Jersey Department of Health. Hazard Substance Fact Sheet: Fluorine. NJ.gov. [Link]

• Occupational Safety and Health Administration. Laboratory Safety Guidance. OSHA. [Link]

• Chemtalk. Bromine water - disposal. Chemtalk - #1 Science Forum For Lab Technicians. [Link]

• Stanford University. Ethanol Factsheet. Environmental Health & Safety, Stanford University. [Link]

• Washington State University. Alcohols (Methanol, Ethanol, Propanol, etc.) Safety Information. WSU. [Link]

• Occupational Safety and Health Administration. OSHA Factsheet: Laboratory Safety - OSHA Lab Standard. OSHA. [Link]

• European Industrial Gases Association. Code of Practice: Compressed Fluorine and Mixtures with Inert Gases. EIGA. [Link]

• Gexcon. Ethanol: Associated hazards and safety measures. Gexcon. [Link]

• Sentry Air Systems, Inc. Fluorine: Hazardous effects from a single atom. Sentry Air Systems, Inc. [Link]

• Vanderbilt University. The Laboratory Standard. Office of Clinical and Research Safety, Vanderbilt University. [Link]

• Occupational Safety and Health Administration. Chemical Hazards and Toxic Substances - Overview. OSHA. [Link]

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